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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204 Get Quote

Material Safety Data Sheet: 5-Hexen-3-one
An In-depth Technical Guide for Researchers and Scientists

Disclaimer: This document has been compiled from publicly available data and general

laboratory safety principles. As of December 2025, a comprehensive, officially recognized

Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 5-Hexen-3-one (CAS No.

24253-3-3) with complete toxicological and regulatory information is not readily available. The

information herein is intended as a guide for trained professionals and should be supplemented

with institutional safety protocols and a thorough risk assessment before handling this

chemical.

Section 1: Chemical Identification and Physical
Properties
5-Hexen-3-one, also known as allyl ethyl ketone, is a volatile organic compound. Its known

physical and chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 24253-30-3 [1]

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [1]

Appearance
Colorless to pale yellow liquid

(estimated)
[2]

Boiling Point
120.0-121.0 °C (at 760 mm

Hg, estimated)
[2]

Flash Point 25 °C (77 °F) (estimated) [2]

Density 0.819 g/cm³

Vapor Pressure 15.1 mmHg at 25°C

Water Solubility
1.356 x 10⁴ mg/L at 25 °C

(estimated)
[2]

logP (o/w) 1.244 (estimated) [2]

Section 2: Hazard Identification and GHS
Classification
A formal Globally Harmonized System (GHS) classification for 5-Hexen-3-one is not available

in public databases. However, based on its low flash point, it should be treated as a Flammable

Liquid.

Potential Hazards (Inferred):

Flammability: The estimated flash point of 25°C indicates that this substance is a flammable

liquid and its vapors can form explosive mixtures with air. Vapors are likely heavier than air

and may travel to a source of ignition and flash back.

Inhalation: May cause respiratory tract irritation. As with other volatile organic ketones, high

vapor concentrations may cause drowsiness or dizziness.
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Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: The toxicity upon ingestion is unknown. Aspiration into the lungs may cause

chemical pneumonitis.

Due to the lack of specific toxicological data, this chemical should be handled as a substance

of unknown toxicity.

Section 3: Experimental Protocols and Safe
Handling
The following protocols are based on general best practices for handling flammable liquids with

unknown toxicity in a laboratory setting.

3.1 Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All handling of 5-Hexen-3-one should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3]

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. A flame-

retardant lab coat and closed-toe shoes are required.[3][4]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are

expected to be high, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

3.2 Safe Handling and Storage Workflow

The logical workflow for safely managing 5-Hexen-3-one in a laboratory is depicted below. This

workflow emphasizes hazard mitigation at each step, from initial procurement to final disposal.
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Safe Handling Workflow for 5-Hexen-3-one.
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3.3 Storage Protocol

Location: Store in a designated flammable liquids storage cabinet.[5][6][7]

Conditions: Keep the container tightly closed in a cool, dry, and well-ventilated area.[8]

Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[7][9]

Ignition Sources: Store away from all sources of heat, sparks, and open flames.[6][8]

3.4 Spill Cleanup Protocol

Immediate Actions: Evacuate non-essential personnel. Eliminate all ignition sources (turn off

equipment, no smoking).[10] Ensure adequate ventilation.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or a commercial sorbent pad.[10][11][12]

Cleanup: Use non-sparking tools to scoop the absorbed material into a designated, labeled

hazardous waste container.[10]

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

as hazardous waste.

Large Spills: For spills larger than one liter, evacuate the area and contact your institution's

emergency response team.[13]

Section 4: Emergency and First Aid Procedures
Fire Fighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

[14][15] Do not use a solid stream of water as it may scatter the burning liquid.

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[14]

First Aid Measures:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.[14]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing.[14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[14]

Section 5: Stability and Reactivity
Reactivity: No specific reactivity data is available. However, as an unsaturated ketone, it may

be susceptible to polymerization or other reactions, especially in the presence of initiators,

heat, or light.

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon

dioxide.[16]

Section 6: Disposal Considerations
All waste containing 5-Hexen-3-one and materials used for its cleanup must be treated as

hazardous waste. Collect waste in a clearly labeled, sealed container and dispose of it through

your institution's certified hazardous waste disposal program. Do not dispose of it down the

drain.[17]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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